Cas no 1795303-23-9 (N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-pyrazol-1-ylacetamide)

• Product Name: N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-pyrazol-1-ylacetamide
• CAS No: 1795303-23-9
• MF: C₁₆H₁₃N₅OS
• MW: 323.372320890427
• CID: 5368235
• Update Time: 2025-06-22

N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-pyrazol-1-ylacetamide

• Inchi： 1S/C16H13N5OS/c22-15(11-21-7-3-6-17-21)18-13-5-2-1-4-12(13)14-10-20-8-9-23-16(20)19-14/h1-10H,11H2,(H,18,22)
• InChI Key： FAJXYELIXANXFO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=CN2C=CSC2=N1)(=O)CN1C=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-pyrazol-1-ylacetamide

N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-pyrazol-1-ylacetamide: A Comprehensive Overview

The compound CAS No. 1795303-23-9, also known as N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-pyrazol-1-ylacetamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, applications, and recent advancements related to this compound.

Structural Analysis

The molecular structure of N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-pyrazol-1-ylacetamide is characterized by the presence of two heterocyclic rings: an imidazo[2,1-b][1,3]thiazole ring and a pyrazole ring. The imidazo[2,1-b][1,3]thiazole moiety is a fused bicyclic system consisting of an imidazole ring fused with a thiazole ring. This structure contributes to the compound's stability and reactivity. The pyrazole ring, on the other hand, is a five-membered aromatic heterocycle with two nitrogen atoms. The combination of these rings creates a molecule with unique electronic properties and potential for hydrogen bonding.

Synthesis and Characterization

The synthesis of N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-pyrazol-1-ylacetamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent studies have focused on optimizing the reaction conditions to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity.

Biological Activity

N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-pyrazol-1-ylacetamide has demonstrated significant biological activity in various assays. It has been shown to exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, this compound has been investigated for its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells.

Applications in Drug Discovery

The compound's unique properties make it a valuable candidate in drug discovery programs targeting inflammatory diseases and cancer. Researchers have conducted extensive in vitro and in vivo studies to evaluate its efficacy and safety profile. Recent findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents.

Recent Research Developments

In recent years, there has been a surge in research activities focusing on CAS No. 1795303-23- strong>. Scientists have explored its potential as a building block for constructing more complex molecules with enhanced bioactivity. For example, researchers have successfully synthesized analogs of this compound by modifying the substituents on the imidazo[2,1-b][1,3]thiazole and pyrazole rings.

Conclusion

N-(2-imidazo[